2-Hydroxycinnamic acid 2-Hydroxycinnamic acid 2-Hydroxycinnamic acid, also known as 2-coumarate or 2-coumaric acid, belongs to the class of organic compounds known as hydroxycinnamic acids. Hydroxycinnamic acids are compounds containing an cinnamic acid where the benzene ring is hydroxylated. 2-Hydroxycinnamic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Outside of the human body, 2-hydroxycinnamic acid can be found in a number of food items such as soy bean, rye bread, bilberry, and date. This makes 2-hydroxycinnamic acid a potential biomarker for the consumption of these food products.
2-coumaric acid is a monohydroxycinnamic acid in which the hydroxy substituent is located at C-2 of the phenyl ring. It has a role as a plant metabolite. It is a conjugate acid of a 2-coumarate.
Brand Name: Vulcanchem
CAS No.: 614-60-8
VCID: VC0145774
InChI: InChI=1S/C9H8O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6,10H,(H,11,12)/b6-5+
SMILES: C1=CC=C(C(=C1)C=CC(=O)O)O
Molecular Formula: C9H8O3
Molecular Weight: 164.16 g/mol

2-Hydroxycinnamic acid

CAS No.: 614-60-8

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VCID: VC0145774

Molecular Formula: C9H8O3

Molecular Weight: 164.16 g/mol

2-Hydroxycinnamic acid - 614-60-8

CAS No. 614-60-8
Product Name 2-Hydroxycinnamic acid
Molecular Formula C9H8O3
Molecular Weight 164.16 g/mol
IUPAC Name (E)-3-(2-hydroxyphenyl)prop-2-enoic acid
Standard InChI InChI=1S/C9H8O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6,10H,(H,11,12)/b6-5+
Standard InChIKey PMOWTIHVNWZYFI-AATRIKPKSA-N
Isomeric SMILES C1=CC=C(C(=C1)/C=C/C(=O)O)O
SMILES C1=CC=C(C(=C1)C=CC(=O)O)O
Canonical SMILES C1=CC=C(C(=C1)C=CC(=O)O)O
Melting Point 217 dec °C
Physical Description Solid
Description 2-Hydroxycinnamic acid, also known as 2-coumarate or 2-coumaric acid, belongs to the class of organic compounds known as hydroxycinnamic acids. Hydroxycinnamic acids are compounds containing an cinnamic acid where the benzene ring is hydroxylated. 2-Hydroxycinnamic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Outside of the human body, 2-hydroxycinnamic acid can be found in a number of food items such as soy bean, rye bread, bilberry, and date. This makes 2-hydroxycinnamic acid a potential biomarker for the consumption of these food products.
2-coumaric acid is a monohydroxycinnamic acid in which the hydroxy substituent is located at C-2 of the phenyl ring. It has a role as a plant metabolite. It is a conjugate acid of a 2-coumarate.
Synonyms 2-hydroxycinnamic acid
2-hydroxycinnamic acid, (E)-isomer
2-hydroxycinnamic acid, (Z)-isomer
ortho-hydroxycinnamic acid
PubChem Compound 637540
Last Modified Nov 11 2021
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